Cas no 569340-00-7 (Quinoline, 6-chloro-5-nitro-, 1-oxide)

Quinoline, 6-chloro-5-nitro-, 1-oxide structure
569340-00-7 structure
Product Name:Quinoline, 6-chloro-5-nitro-, 1-oxide
CAS No:569340-00-7
MF:C9H5ClN2O3
MW:224.60060095787
CID:1603275
PubChem ID:68809094
Update Time:2025-04-21

Quinoline, 6-chloro-5-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-chloro-5-nitro-, 1-oxide
    • 6-chloro-5-nitro-quinoline-1-oxide
    • 5-Nitro-6-chlor-chinolin-1-oxyd
    • 6-Chlor-5-nitro-chinolin-1-oxid
    • 6-chloro-5-nitroquinoline 1-oxide
    • DB-307073
    • SCHEMBL3837881
    • QIGJPXLAPSWKKU-UHFFFAOYSA-N
    • 6-Chloro-5-nitroquinoline-N-oxide
    • 569340-00-7
    • Inchi: 1S/C9H5ClN2O3/c10-7-3-4-8-6(9(7)12(14)15)2-1-5-11(8)13/h1-5H
    • InChI Key: QIGJPXLAPSWKKU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(=CC=C[N+]=2[O-])C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 223.99900
  • Monoisotopic Mass: 223.9988697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 71.28000
  • LogP: 3.35310
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